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Compound of Interest

Compound Name: Yonkenafil hydrochloride

Cat. No.: B12387563 Get Quote

Introduction

Yonkenafil hydrochloride is a novel and potent selective inhibitor of phosphodiesterase type

5 (PDE5), an enzyme critical in the regulation of cyclic guanosine monophosphate (cGMP)

levels in various tissues.[1][2][3][4] As a PDE5 inhibitor, Yonkenafil hydrochloride modulates

the nitric oxide (NO)/cGMP signaling pathway, making it a valuable tool for research in areas

such as erectile dysfunction, pulmonary arterial hypertension, and neuroprotection.[4][5]

Studies have shown its potential in reducing cerebral infarction, inhibiting neuronal apoptosis,

and enhancing synaptic function, partly by modulating the expression of neurotrophic factors

like BDNF/TrkB and NGF/TrkA.[1][6]

Proper preparation of a stable, concentrated stock solution is the first critical step for ensuring

reproducibility and accuracy in any in vitro or in vivo experiment. This document provides a

detailed protocol for the preparation, storage, and handling of a Yonkenafil hydrochloride
stock solution for research use.

Data Presentation
Quantitative data and key properties for Yonkenafil hydrochloride are summarized in the

table below for quick reference.
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Property Value Source

Chemical Name Yonkenafil hydrochloride GlpBio

Synonym Tunodafil hydrochloride GlpBio

CAS Number 804519-64-0 [1]

Molecular Formula C₂₄H₃₄ClN₅O₄S [1]

Molecular Weight 524.08 g/mol [1]

Primary Target Phosphodiesterase 5 (PDE5) [2][3][4]

IC₅₀ 2.0 nM [3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Max Solubility in DMSO 100 mg/mL (190.81 mM) [1]

Recommended Stock Conc. 10 mM - 100 mM General Practice

Storage (Stock Solution)
≤ 1 month at -20°C; ≤ 6

months at -80°C
[1]

Experimental Protocols
Materials and Equipment

Yonkenafil hydrochloride powder (CAS: 804519-64-0)

Anhydrous or low-water content Dimethyl Sulfoxide (DMSO), sterile

Analytical balance (sensitive to 0.01 mg)

Sterile microcentrifuge tubes or cryovials

Pipettors and sterile pipette tips

Vortex mixer

Water bath or heat block set to 37°C
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Ultrasonic bath (sonicator)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions

Yonkenafil hydrochloride is for research use only.[1]

Handle the powdered compound in a fume hood or well-ventilated area to avoid inhalation.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different final concentrations or volumes.

Calculation of Mass:

The molecular weight (M.Wt) of Yonkenafil hydrochloride is 524.08 g/mol .[1]

To prepare 1 mL of a 10 mM solution, calculate the required mass using the formula: Mass

(mg) = Molarity (M) x Volume (L) x M.Wt ( g/mol ) x 1000 (mg/g)

Mass (mg) = (0.010 mol/L) x (0.001 L) x (524.08 g/mol ) x 1000 mg/g = 5.24 mg

Weighing the Compound:

Tare a sterile, empty microcentrifuge tube on the analytical balance.

Carefully weigh 5.24 mg of Yonkenafil hydrochloride powder directly into the tared tube.

Dissolution:

Add 1 mL of sterile DMSO to the tube containing the compound.
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Cap the tube tightly and vortex thoroughly for 1-2 minutes to mix.

To aid dissolution: Gently warm the solution to 37°C for 5-10 minutes. Following warming,

place the tube in an ultrasonic bath for 10-15 minutes until the solution is clear and all

particulate matter has dissolved.[1] Visual inspection is critical to ensure complete

solubilization.

Aliquoting and Storage:

Once the compound is fully dissolved, briefly centrifuge the tube to collect the solution at

the bottom.

To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20 µL) in sterile cryovials or microcentrifuge tubes.[1]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

For short-term storage, store aliquots at -20°C for up to one month.[1]

For long-term storage, store aliquots at -80°C for up to six months.[1]

Note on Working Solutions: When preparing working solutions for cell culture or other aqueous-

based assays, ensure the final concentration of DMSO is non-toxic to the system (typically

<0.5%). Dilute the stock solution in the appropriate aqueous buffer or culture medium

immediately before use.

Visualizations
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the primary signaling pathway affected by Yonkenafil hydrochloride.
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1. Calculate Mass
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Caption: Workflow for Yonkenafil Hydrochloride Stock Solution Preparation.
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Caption: Simplified Signaling Pathway of Yonkenafil Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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